Cas no 19780-94-0 (Dimethyl 2-methylhexanedioate)

Dimethyl 2-methylhexanedioate structure

Product Name:Dimethyl 2-methylhexanedioate

CAS No:19780-94-0

Molecular Formula:C₉H₁₆O₄

Molecular Weight:188.22094

MDL:MFCD00025877

CID:88119

PubChem ID:140596

Dimethyl 2-methylhexanedioate Properties

Names and Identifiers

- Dimethyl 2-methylhexanedioate
- Dimethyl 2-methyladipate
- 2-methyl-adipic acid dimethyl ester
- 2-Methyl-adipinsaeure-dimethylester
- 2-methyl-hexanedioic acid dimethyl ester
- Dimethyl 2-methylhexane-1,6-dioate
- 2-METHYLADIPIC ACID DIMETHYL ESTER
- Hexanedioic acid, 2-methyl, dimethyl ester
- Pentane-1,4-dicarboxylic acid dimethyl ester
- Dimethyl-2-methyl adipate
- MFCD00025877
- CS-0171979
- Hexanedioic acid, 2-methyl-, 1,6-dimethyl ester
- NWQGXNKQFIEUPY-UHFFFAOYSA-N
- AKOS015998649
- 1,6-dimethyl 2-methylhexanedioate
- DTXSID20941562
- AS-67561
- Dimethyl2-methylhexanedioate
- 19780-94-0
- SCHEMBL579411
- FT-0637900
- DB-044971
- +Expand
- MDL： MFCD00025877
- InChIKey： NWQGXNKQFIEUPY-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H16O4/c1-7(9(11)13-3)5-4-6-8(10)12-2/h7H,4-6H2,1-3H3
- SMILES： CC(CCCC(=O)OC)C(=O)OC

Computed Properties

Exact Mass: 188.10500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 188.105
Heavy Atom Count: 13
Complexity: 177
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 52.6A^2

Experimental Properties

LogP: 1.13880
PSA: 52.60000
Refractive Index: 1.4290
Boiling Point: 219.6±8.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 97.3±16.9 °C
Color/Form: Liquid
Density: 1.0±0.1 g/cm3

Dimethyl 2-methylhexanedioate Security Information

Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Hazard Statement： H302
Warning Statement： P264;P270;P301+P312;P330
Storage Condition：Room temperature
Signal Word：Warning

Dimethyl 2-methylhexanedioate Customs Data

HS CODE：2917190090
Customs Data：

China Customs Code:
2917190090

Overview:

2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Dimethyl 2-methylhexanedioate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002BID-1g	Hexanedioic acid, 2-methyl-, 1,6-dimethyl ester	19780-94-0	97%	1g	$200.00
A2B Chem LLC	AB07429-1g	Dimethyl 2-methyladipate	19780-94-0	97%	1g	$173.00	2024-04-20
Ambeed	A335503-25g	Dimethyl 2-methylhexanedioate	19780-94-0	98%	25g	$180.0	2024-07-28
AstaTech	61881-1/G	DIMETHYL 2-METHYLHEXANEDIOATE	19780-94-0	97%	1g	$148	2023-09-16
Chemenu	CM183225-100g	Dimethyl 2-methylhexanedioate	19780-94-0	97%	100g	$***	2023-03-29
Cooke Chemical	F824822-5g	Dimethyl 2-methyladipate	19780-94-0	97	5g	RMB 836.80	2023-09-07
eNovation Chemicals LLC	D381338-25g	Dimethyl 2-methylhexanedioate	19780-94-0	97%	25g	$370	2022-06-09
Fluorochem	210045-1g	Dimethyl 2-methylhexanedioate	19780-94-0	97%	1g	￡88.00	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D857172-25g	Dimethyl 2-Methyladipate	19780-94-0	97%	25g	￥2,991.60	2022-01-10
SHENG KE LU SI SHENG WU JI SHU	sc-268929-5 g	Dimethyl 2-methyladipate,	19780-94-0		5g	￥707.00	2023-07-11

Dimethyl 2-methylhexanedioate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:19780-94-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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10. The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:19780-94-0)Dimethyl 2-methylhexanedioate

Purity:99%

Quantity:25g

Price($):162.0